N-(2-methoxybenzyl)-2-((6-(2-(4-methoxyphenyl)-4-methylthiazol-5-yl)pyridazin-3-yl)thio)acetamide

• IUPAC Name: N-[(2-methoxyphenyl)methyl]-2-[6-[2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-yl]pyridazin-3-yl]sulfanylacetamide
• InChI: InChI=1S/C25H24N4O3S2/c1-16-24(34-25(27-16)17-8-10-19(31-2)11-9-17)20-12-13-23(29-28-20)33-15-22(30)26-14-18-6-4-5-7-21(18)32-3/h4-13H,14-15H2,1-3H3,(H,26,30)
• InChI Key: VQJHKWVFOSKSCC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=C(C=C2)OC)C3=NN=C(C=C3)SCC(=O)NCC4=CC=CC=C4OC
• Molecular Formula: C25H24N4O3S2
• Molecular Weight: 492.6 g/mol
• CAS No.: 954588-74-0

Description

N-(2-methoxybenzyl)-2-((6-(2-(4-methoxyphenyl)-4-methylthiazol-5-yl)pyridazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C25H24N4O3S2 and its molecular weight is 492.61. The purity is usually 95%.
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Scientific Research Applications

• Central Nervous System Activities : The compound has been studied for its activity in the central nervous system. A related compound, 2-benzyl-3-methoxy-6-(3'-methoxybenzylamino) imidazo[1,2-b]pyridazine, demonstrated strong binding to rat brain membrane, indicating potential CNS applications (Barlin, Davies, Ireland, & Zhang, 1992).

• Lipase and α-glucosidase Inhibition : A related compound, 2-[3-(4-chlorophenyl)-5-(4-methoxybenzyl)-4H-1,2,4-triazol-4-yl]acetohydrazide, was synthesized and screened for its lipase and α-glucosidase inhibition. It showed significant anti-lipase and anti-α-glucosidase activities, suggesting potential use in metabolic disorders (Bekircan, Ülker, & Menteşe, 2015).

• PET Tracers for Imaging : Derivatives of the compound have been synthesized for use as PET tracers, particularly for imaging of nucleotide pyrophosphatase/phosphodiesterase 1 (NPP1), highlighting their application in medical imaging (Gao, Wang, & Zheng, 2016).

• Anticancer Agents : Synthesis of N-(5-methyl-4-phenylthiazol-2-yl)-2-(substituted thio)acetamides has been explored for anticancer activity. Some of these derivatives showed selectivity and efficacy against human lung adenocarcinoma cells (Evren, Yurttaş, Eksellı, & Akalın-Çiftçi, 2019).

• Cytotoxic Activity : Novel compounds with structures related to the given compound have been synthesized and tested for cytotoxicity against human cancer cell lines. One such compound showed potential as an inhibitor against certain cancer cell lines (Ding et al., 2012).

• Antitumor Activity : N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives were synthesized and screened for antitumor activity. Some showed considerable anticancer activity against various cancer cell lines (Yurttaş, Tay, & Demirayak, 2015).

• Antimicrobial Activities : Novel thiazole derivatives have been synthesized and screened for antimicrobial activities. They exhibited significant anti-bacterial and anti-fungal activities (Saravanan et al., 2010).